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Executive Summary

(But-3-yn-1-yl)dimethylamine hydrochloride (CAS 56849-99-1) is a bifunctional aliphatic
amine salt featuring a terminal alkyne group and a tertiary dimethylamine moiety.[1] It serves as
a critical "homopropargy!" building block in medicinal chemistry and chemical biology.[1][3]
Unlike propargyl amines (where the alkyne is

to the nitrogen), the ethylene spacer in this molecule attenuates the electron-withdrawing effect
of the alkyne, maintaining the basicity of the amine (pKa ~9.5-10.[1]0) while providing a
sterically accessible handle for bioorthogonal ligation (Click Chemistry) and palladium-
catalyzed cross-coupling (Sonogashira).[1][3]

This guide details the physicochemical profile, validated synthesis protocols, and functional
reactivity of this compound, providing a self-contained resource for laboratory implementation.

[1]
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Chemical Identity & Physicochemical Profile[3][4][5]
[6][7]1[8][9][10][11][12]

The compound is typically supplied as a hydrochloride salt to ensure stability against oxidation
and to facilitate handling as a solid rather than a volatile free base.[1][3]

Table 1: Core Chemical Data

Property Specification

IUPAC Name N,N-Dimethylbut-3-yn-1-amine hydrochloride

4-(Dimethylamino)-1-butyne HCI,
Common Synonyms ] ]
Homopropargyl dimethylamine HCI

CAS Number 56849-99-1

Molecular Formula CeH11N[1][2][4][5][6][7] - HCI

Molecular Weight 133.62 g/mol

SMILES CN(C)Ccc#C.Cl

Appearance White to off-white crystalline solid

Solubility High in H20, Methanol, DMSO; Low in Et20,
Hexanes

Hygroscopicity Hygroscopic (Store under inert atmosphere)

Acidity (pKa) ~9.6 (Estimated for conjugate acid)

Synthesis & Manufacturing Protocol

While commercial sources exist, in-house synthesis is often required for isotopic labeling or
scale-up.[1] The most robust route avoids the direct alkylation of dimethylamine with
homopropargy! halides (which can lead to quaternary ammonium byproducts) by utilizing a
stepwise activation of 3-butyn-1-ol.[1][3]

Validated Synthetic Route
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The synthesis proceeds via the activation of 3-butyn-1-ol followed by nucleophilic
displacement.[1][3]

Step 1: Mesylation of 3-butyn-1-ol[1]

e Reagents: 3-butyn-1-ol (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq), Triethylamine
(EtsN, 1.5 eq), DCM (Solvent).[1]

o Protocol: Cool solution of alcohol/EtsN in DCM to 0°C. Add MsCI dropwise. Stir 2h.

o Workup: Wash with NaHCOs, brine, dry over MgSOa. Concentrate to yield 3-butyn-1-yl
methanesulfonate.[1][3]

Step 2: Nucleophilic Substitution[1][3]

o Reagents: Mesylate intermediate, Dimethylamine (40% aq. or 2.0M in THF, excess 5.0 eq).

e Protocol: Dissolve mesylate in THF. Add excess HNMe: in a sealed pressure tube.[1][3] Heat
to 60°C for 12h.

 Purification: Acid-base extraction.[1][3] Acidify (pH 2), wash organics.[3] Basify aqueous
layer (pH 12), extract into DCM.[3]

Step 3: Salt Formation[1][3]

o Protocol: Dissolve free amine in dry Et20. Add HCI (4M in Dioxane) dropwise at 0°C.

« |solation: Filter the white precipitate. Recrystallize from EtOH/Et20 if necessary.

Reaction Scheme Visualization

MsCl, Et3N HNMe?2 (excess) HCl/Dioxane

3-Butyn-1-ol DCM, 0°C _ | 3-Butyn-1-yl THF, 60°C Free Base Et20 M FINAL PRODUCT
(Precursor) ] Methanesulfonate ™ (But-3-yn-1-yl)dimethylamine HCI Salt

Click to download full resolution via product page

Figure 1: Stepwise synthesis from commercially available 3-butyn-1-ol via mesylate activation.
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Functional Reactivity & Applications

The utility of (But-3-yn-1-yl)dimethylamine hydrochloride lies in its dual functionality. The
alkyne serves as a latent reactive handle, while the dimethylamine acts as a solubilizing group
or pharmacophore.[1][3]

Reactivity Map[1][3]
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Figure 2: Primary reactivity pathways. The alkyne enables bioorthogonal ligation (CUAAC) and

cross-coupling.

Key Applications
1. PROTAC Linker Design

In Proteolysis Targeting Chimeras (PROTACS), the length and rigidity of the linker are decisive
for ternary complex formation.[3]

e Role: This molecule provides a 4-carbon rigid/flexible hybrid spacer.[1][3]

e Mechanism: The alkyne can be "clicked" to an azide-functionalized E3 ligase ligand, while
the amine can be derivatized or serve as a solvent-exposed solubilizing group.[1][3]

2. Bioisosteric Replacement

The dimethylamino-butyne motif is often used to probe the "homopropargylamine” SAR
(Structure-Activity Relationship) in CNS active agents.[1][3]
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e MAQO Inhibition: Alkynyl amines are classic suicide inhibitors of Monoamine Oxidase (MAO).
[1][3] The mechanism involves the enzymatic oxidation of the adjacent methylene,
generating a conjugated iminium/allene species that covalently modifies the flavin cofactor.

[1][3]

o Muscarinic Agonists: Analogs of oxotremorine often utilize alkynyl amine chains to position
the basic nitrogen at a specific distance from the pi-system.[1][3]

Handling, Safety, & Stability

Signal Word:WARNING

GHS Hazard Statements[1][3]

e H302: Harmful if swallowed.[1][3][8][9]

o H314: Causes severe skin burns and eye damage (Applies strongly to free base; salt is
Irritant H315/H319).[1][3]

e H335: May cause respiratory irritation.[1][3]

Stability Protocol

e Storage: Store at 2—8°C under Argon or Nitrogen. The compound is hygroscopic; moisture
absorption can lead to clumping and hydrolysis risks over long periods.[1][3]

e Incompatibility: Avoid strong oxidizing agents.[1][3] The terminal alkyne is generally stable
but can polymerize under extreme radical conditions or in the presence of specific metal
catalysts without ligands.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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